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Compound of Interest

Compound Name: 1-Naphthyl chloroformate
CAS No.: 3759-61-3
Cat. No.: B1195493
Get Quote
. J

1-Naphthyl chloroformate is a highly reactive chemical intermediate, primarily utilized in
organic synthesis, particularly for the introduction of a 1-naphthyloxycarbonyl protecting group.
[1] Its utility stems from the reactive chloroformate group, which readily participates in reactions
with nucleophiles like amines and alcohols. However, this same reactivity is the source of its
significant hazards. This guide, prepared for researchers and drug development professionals,
provides a comprehensive overview of the safety protocols, hazard mitigation, and emergency
procedures necessary for the safe handling of this compound, moving beyond a standard
Safety Data Sheet (SDS) to explain the causality behind each safety recommendation.

Section 1: Chemical Identification

Precise identification is the first step in any chemical safety protocol. Misidentification can lead
to improper handling and severe consequences.
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Identifier Value Source
naphthalen-1-yl

IUPAC Name , [2][3]
carbonochloridate

CAS Number 3759-61-3 [2][3]

EC Number 223-168-9 [2]

Molecular Formula C11H7CIO2 [11121[3]

Molecular Weight 206.62 g/mol [3]
1-Naphthylchlorocarbonate,

Synonyms [1][3]

alpha-naphthylchloroformate

Section 2: Hazard Analysis & GHS Classification

1-Naphthyl chloroformate is classified as a highly hazardous substance. Its primary danger

lies in its corrosive nature, which can cause severe, irreversible damage upon contact. The

Globally Harmonized System (GHS) provides a clear framework for understanding these risks.

GHS Classification

Hazard Code

Hazard Statement

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation

Category 1

H318: Causes serious eye

damage

Expert Insight: The H314 classification (Skin Corrosion, Category 1B) is critical.[2][3][4] Unlike
skin irritation, which is reversible, corrosion signifies irreversible damage, essentially a

chemical burn. This is due to the rapid hydrolysis of the chloroformate group upon contact with

moisture on the skin, releasing hydrochloric acid and 1-naphthol. This reaction is exothermic

and rapidly destroys tissue. The same mechanism causes severe and permanent damage to

the eyes (H318).[4]

Hazard Visualization: Logical Flow of Corrosive Action
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The following diagram illustrates the chemical reaction that leads to tissue damage upon
exposure.

Exposure Event
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&___/

Chemical Reaction

Hydrochloric Acid (HCI) [« 1-Naphthol | | Exothermic Reaction (Heat)

Biological Consequence

Severe Tissue Damage
(Chemical Burn / Corrosion)

Click to download full resolution via product page
Caption: Mechanism of tissue corrosion by 1-Naphthyl Chloroformate.

Section 3: Emergency Response Protocols

Immediate and correct first aid is critical to mitigate the severe effects of exposure. The primary
goal is rapid decontamination.

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1195493/docs?utm_src=pdf-body-img#introduction-understanding-the-reactivity-and-risks-of-1-naphthyl-chloroformate
https://www.benchchem.com/product/b1195493/docs?utm_src=pdf-body#introduction-understanding-the-reactivity-and-risks-of-1-naphthyl-chloroformate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Protocol 1: Emergency First Aid for 1-Naphthyl
Chloroformate Exposure

o General Advice: Move the victim out of the dangerous area immediately.[4] Show this safety
data sheet to the attending physician. First responders must be protected from exposure.

¢ In Case of Inhalation:

o Step 1: Remove the person to fresh air and keep them at rest in a position comfortable for
breathing.[2][4]

o Step 2: If breathing has stopped or is difficult, provide artificial respiration or oxygen.[5] Do
not use mouth-to-mouth resuscitation.[2]

o Step 3: Immediately call a POISON CENTER or physician.[2]
 In Case of Skin Contact:
o Step 1: Immediately remove all contaminated clothing, including footwear.[2][4]

o Step 2: Flush the affected skin with large amounts of soap and water for at least 15
minutes.[4][5]

o Step 3: Seek immediate medical attention.[4] Chemical burns require specialized
treatment.

¢ In Case of Eye Contact:

o Step 1: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4][5]

o Step 2: Remove contact lenses if present and easy to do. Continue rinsing.[2][4]

o Step 3: Transport to the hospital or an ophthalmologist for immediate medical attention.
Continue rinsing during transport if possible.[4]

 In Case of Ingestion:
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[e]

Step 1: Rinse the mouth thoroughly with water.[2][4]

o

Step 2: Do NOT induce vomiting.[2][4] The corrosive nature of the substance can cause
further damage to the esophagus.

o

Step 3: Never give anything by mouth to an unconscious person.[2]

[¢]

Step 4: Immediately call a POISON CENTER or physician.[2]

Emergency Response Workflow
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Caption: Emergency first-aid workflow for different exposure routes.

Section 4: Safe Handling and Storage Procedures

Proactive measures are essential to prevent exposure. This involves a combination of
engineering controls, administrative protocols, and proper storage.
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Protocol 2: Standard Operating Procedure for Handling
1-Naphthyl Chloroformate

e Preparation & Engineering Controls:
o Work exclusively within a certified chemical fume hood to avoid inhalation of vapors.[6]
o Ensure an eyewash station and safety shower are readily accessible and tested.[7]
o Keep the container tightly closed when not in use.[4]
e Handling:
o Avoid contact with skin, eyes, and clothing.

o The substance is moisture-sensitive; handle under an inert atmosphere (e.g., nitrogen or
argon) where possible.[4] This prevents degradation of the material and the formation of
corrosive byproducts.

o Use non-sparking tools and ground all equipment to prevent electrostatic discharge.[2]

o Storage:

o

Store in a cool, dry, and well-ventilated area.[2]
o Recommended storage temperature is 2-8°C.[1][4]
o Store locked up in a designated corrosives area.[2][4]

o Keep away from incompatible materials, particularly strong oxidizing agents, bases, and
water/moisture.[4][6]

o Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[4]

Section 5: Exposure Control & Personal Protective
Equipment (PPE)
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PPE is the last line of defense and must be selected carefully to provide a sufficient barrier
against this corrosive chemical.

o Eye/Face Protection: Wear tightly fitting safety goggles in combination with a face shield
(minimum 8-inch).[4] Standard safety glasses are insufficient.

¢ Skin Protection:

o Gloves: Handle with chemical-resistant gloves (e.g., nitrile or neoprene) that have been
inspected for integrity before use.[4][8] Use proper glove removal technique to avoid
contaminating skin.[4]

o Body Protection: A complete chemical-resistant suit or lab coat made of appropriate
material is required to protect against splashes.[4][8] Trousers should be worn outside of
boots.[8]

o Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a
full-face respirator with appropriate cartridges for organic vapors and acid gases is
necessary.[2][8]

Section 6: Physical and Chemical Properties

Understanding the physical properties of a chemical is crucial for predicting its behavior during
handling and in the event of a spill.

Property Value Source
Appearance Colorless oily liquid [1119]
Odor No data available [4]
Density 1.273 g/mL at 20°C [2][9][10]
Bailing Point ~296-306°C at 760 mmHg e
(est)
Flash Point 125°C (closed cup) [1112][4]
Solubility Reacts with water [11]
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Section 7: Stability and Reactivity Profile

o Reactivity: The compound is highly reactive. It decomposes in contact with water, liberating
toxic and corrosive gases such as hydrogen chloride.

o Chemical Stability: It is stable under the recommended storage conditions (cool, dry, inert
atmosphere).[4]

« Conditions to Avoid: Exposure to moisture is the primary condition to avoid.[4] Also, avoid
high heat and sources of ignition.[2]

¢ Incompatible Materials: Avoid strong oxidizing agents, acids, and bases.[4]

o Hazardous Decomposition Products: When heated to decomposition or upon reaction with
water, it can emit toxic fumes of hydrogen chloride and carbon oxides (CO, CO2).[9]

Section 8: Toxicological Profile

The toxicological data underscores the severe hazard potential of this compound.

Toxicity Type Finding Species Source
Acute Oral Toxicity
2,550 mg/kg Rat [4]
(LD50)
Skin Causes severe skin )
: - N Rabbit [4]
Corrosion/Irritation irritation/burns
Serious Eye Causes severe eye )
o o Rabbit [4]
Damage/Irritation irritation/damage

Expert Insight: While the oral LD50 suggests moderate toxicity upon ingestion, the primary
danger is not systemic poisoning but acute, localized corrosive damage.[4][9] The data from
rabbit studies, showing severe skin and eye damage, is the most critical piece of toxicological
information for laboratory personnel and dictates the stringent handling procedures required.[4]

Section 9: Transport and Disposal
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» Transport: 1-Naphthyl chloroformate is classified as a dangerous good for transport. It falls
under UN number 3261, Class 8 (Corrosive solid, acidic, organic, n.o.s.), Packing Group II.

[4]

o Disposal: Waste must be treated as hazardous. Dispose of contents and container to an
approved waste disposal plant in accordance with local, state, and federal regulations.[2][4]
[6] Do not allow the product to enter drains.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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